6-O-methylated flavonoids

6-Methylated Flavonoids are a class of natural polyphenolic compounds found in various plants, including fruits, vegetables, and medicinal herbs. These compounds exhibit diverse biological activities due to their unique chemical structures. Notably, 6-O-methylation is one of the common modifications observed in flavonoid biosynthesis, which can significantly influence their pharmacological properties. The introduction of a methyl group at the 6-position affects the molecular polarity and lipophilicity, thereby modulating their interaction with biological systems. These modified flavonoids have been found to possess potent antioxidant, anti-inflammatory, and antimicrobial activities. Their ability to scavenge free radicals and protect against oxidative stress makes them promising candidates for developing novel therapeutic agents. Research into 6-methylated flavonoids has gained significant attention due to their potential health benefits. They are often extracted from traditional medicinal plants like Scutellaria baicalensis and used in the development of natural products and nutraceuticals, contributing to the growing market for plant-based remedies.